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Compound of Interest

Compound Name: 15-azido-pentadecanoic acid

Cat. No.: B3395779

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-Azido-pentadecanoic acid is a vital chemical tool in the field of chemical biology and drug
development. As a functionalized fatty acid analog, it serves as a metabolic probe for studying
lipid metabolism and post-translational modifications, specifically protein palmitoylation. Its
terminal azide group allows for bioorthogonal ligation to reporter molecules via "click
chemistry," enabling the visualization, identification, and quantification of modified proteins and
lipids. This guide provides a comprehensive overview of the solubility and stability of 15-azido-
pentadecanoic acid, along with essential experimental protocols for its application.

Chemical and Physical Properties

Property Value Source
Molecular Formula C15H20N302 [1]
Molecular Weight 283.41 g/mol [1112][3]
Appearance White to off-white solid [2]
CAS Number 118162-46-2 [1][2][3]

Solubility
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The solubility of 15-azido-pentadecanoic acid is a critical factor for its effective use in various
experimental settings. Due to its long alkyl chain, its solubility is generally limited in aqueous
solutions but favorable in organic solvents.

Solvent Solubility Notes Source

Ultrasonic assistance
may be required for
complete dissolution.
Dimethyl Sulfoxide 100 mg/mL (352.85 It is recommended to
(DMSO) mM) use freshly opened,
anhydrous DMSO as

[2](3]

the compound is

sensitive to moisture.

Based on the
properties of similar

Ethanol Data not available long-chain fatty acids,
it is expected to be

soluble.

Based on the
properties of similar

Methanol Data not available long-chain fatty acids,
it is expected to be

soluble.

To prepare aqueous
solutions, it is
recommended to first

dissolve the
Aqueous Buffers (e.qg.,

Sparingly soluble compound in an
PBS) paringly p

organic solvent like
DMSO and then dilute
with the aqueous
buffer.

Stability and Storage
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Proper storage and handling are crucial to maintain the integrity and reactivity of 15-azido-
pentadecanoic acid.

Solid Form: When stored as a solid, 15-azido-pentadecanoic acid should be kept at 4°C and
protected from light.[2][3]

In Solution: Stock solutions of 15-azido-pentadecanoic acid in DMSO can be stored for
extended periods under the following conditions:

e -80°C: Up to 6 months, protected from light.[2][3]
e -20°C: Up to 1 month, protected from light.[2][3]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot
the stock solution into single-use volumes.

General Stability Considerations: As a long-chain alkyl azide, 15-azido-pentadecanoic acid is
considered relatively stable. However, like all azides, it should be handled with care. Avoid
contact with strong acids, which can lead to the formation of volatile and explosive hydrazoic
acid. Also, avoid contact with strong reducing agents that can reduce the azide group.

Experimental Protocols

15-Azido-pentadecanoic acid is primarily utilized as a metabolic label to study protein
palmitoylation. The following is a generalized protocol for its use in cell culture.

Protocol: Metabolic Labeling of Cultured Mammalian Cells

o Preparation of Stock Solution: Prepare a 100 mM stock solution of 15-azido-pentadecanoic
acid in anhydrous DMSO.

o Cell Culture: Plate mammalian cells at an appropriate density and allow them to adhere
overnight.

o Metabolic Labeling: The following day, replace the growth medium with fresh medium
containing the desired final concentration of 15-azido-pentadecanoic acid (typically in the
range of 10-100 uM). It is advisable to perform a dose-response experiment to determine the
optimal concentration for your cell type and experimental goals.
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 Incubation: Incubate the cells for the desired period (typically 4-24 hours) to allow for the
metabolic incorporation of the fatty acid analog into cellular proteins.

o Cell Lysis: After incubation, wash the cells with ice-cold PBS to remove excess labeling
reagent. Lyse the cells using a suitable lysis buffer containing protease inhibitors.

o Click Chemistry Reaction: The azide-labeled proteins in the cell lysate are now ready for
bioorthogonal ligation to a reporter molecule (e.g., a fluorescent dye or biotin) that contains a
terminal alkyne. This is typically achieved through a copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC) reaction.

o Downstream Analysis: Following the click chemistry reaction, the labeled proteins can be
visualized by in-gel fluorescence scanning, enriched using streptavidin beads (if
biotinylated), and identified by mass spectrometry.

Signaling Pathways and Logical Relationships

As of the current literature, there are no specific signaling pathways that are directly modulated
by 15-azido-pentadecanoic acid itself. Its primary role is that of a passive metabolic probe
that, once incorporated, allows for the study of the roles of lipid-modified proteins in various
signaling cascades.

Below are diagrams illustrating the experimental workflow and the chemical reactions involved.

Cell Culture & Labeling

Cell Seeding
Biochemical Analysis
Prepare Stock Solution Metabolic Labeling (Incubation) (Cell Lysis)—b(click Chemistra—b Downstream Analysis
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A generalized workflow for metabolic labeling experiments.
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The principle of the click chemistry reaction for labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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